4-(2-methoxypropoxy)aniline
Overview
Description
“4-(2-methoxypropoxy)aniline” is an organic compound with the CAS Number: 1565307-96-1 . It has a molecular weight of 181.23 . The IUPAC name for this compound is also 4-(2-methoxypropoxy)aniline .
Molecular Structure Analysis
The Inchi Code for “4-(2-methoxypropoxy)aniline” is 1S/C10H15NO2/c1-8(12-2)7-13-10-5-3-9(11)4-6-10/h3-6,8H,7,11H2,1-2H3 . This code provides a specific textual identifier for the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-methoxypropoxy)aniline involves the reaction of 4-chloroaniline with 2-methoxypropylamine in the presence of a base to form the desired product.", "Starting Materials": [ "4-chloroaniline", "2-methoxypropylamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 4-chloroaniline in a suitable solvent (e.g. ethanol).", "Step 2: Add 2-methoxypropylamine to the solution and stir at room temperature for several hours.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to neutralize the HCl formed during the reaction.", "Step 4: Extract the product with a suitable solvent (e.g. dichloromethane).", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1565307-96-1 |
Product Name |
4-(2-methoxypropoxy)aniline |
Molecular Formula |
C10H15NO2 |
Molecular Weight |
181.2 |
Purity |
0 |
Origin of Product |
United States |
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